Sutherlandin trans-p-coumarate

Specification

• CAS No.: 315236-68-1
• Molecular Formula: C20H23NO9
• Molecular Weight: 421.4 g/mol
• IUPAC Name: [(E)-3-cyano-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]prop-2-enyl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C20H23NO9/c21-8-7-13(10-28-16(24)6-3-12-1-4-14(23)5-2-12)11-29-20-19(27)18(26)17(25)15(9-22)30-20/h1-7,15,17-20,22-23,25-27H,9-11H2/b6-3+,13-7-/t15-,17-,18+,19-,20-/m1/s1
• SMILES: C1=CC(=CC=C1C=CC(=O)OCC(=CC#N)COC2C(C(C(C(O2)CO)O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)OCC(=CC#N)COC2C(C(C(C(O2)CO)O)O)O)O
• Appearance: Powder

Introduction

Sutherlandin trans-p-coumarate is a chemical compound with the molecular formula C20H23NO9 and a molecular weight of 421.4 g/mol. It is known by its CAS number, 315236-68-1, and is often referred to as Sutherlandin 5-trans-p-coumarate in some contexts. This compound has been isolated from plants such as Sorbaria sorbifolia var. stellipila and Sorbaria sorbifolia.

Biological and Chemical Significance

Sutherlandin trans-p-coumarate is a cyanogenic glycoside, which means it can release cyanide, a toxic compound, under certain conditions. This property is significant in plant defense mechanisms against herbivores and pathogens. The compound's structure includes a p-coumarate moiety, which is known for its involvement in various biological processes, including antioxidant and anti-inflammatory activities.

Applications and Future Directions

Given its chemical structure and potential bioactivity, Sutherlandin trans-p-coumarate could be explored for various applications in the pharmaceutical and food industries. Further research is needed to fully understand its biological effects and potential uses. The compound is currently available for research purposes only, with high purity (>98%) and is stored under specific conditions to maintain its stability.